![molecular formula C18H15N5O3 B2644608 1-(2-methoxyethyl)-2-(4-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline CAS No. 714254-66-7](/img/structure/B2644608.png)
1-(2-methoxyethyl)-2-(4-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-methoxyethyl)-2-(4-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline, also known as MEIQ, is a synthetic compound that belongs to the class of imidazoquinoxaline derivatives. It has gained significant attention in the scientific community due to its potential applications in cancer research. MEIQ is a potent DNA intercalator and has shown promising results in inhibiting the growth of cancer cells.
Scientific Research Applications
Synthesis Techniques and Derivatives
- Construction of Imidazoquinoxaline Ring Systems: A novel and efficient strategy for constructing the imidazoquinoxaline ring system was developed, showcasing its application in synthesizing potent inhibitors like BMS-238497. This method involves condensation of o-nitroaniline with glyoxylate, followed by specific treatments leading to the target structure, highlighting the compound's relevance in synthesizing Lck inhibitors (Chen et al., 2004).
Chemical Transformations and Reactivity
- Reactivity with Percarboxylic Acid: Treatment of α-hydroxy-substituted methoxyallene derivatives with meta-chloroperbenzoic acid yielded acyloxy-substituted 1,2-diketones. This highlights the compound's versatility in synthesizing functionalized quinoxalines and imidazole derivatives through unexpected formation processes (Klemme et al., 2016).
Pharmacological Research
- Fluorescence Properties for Bioimaging: Novel derivatives based on the imidazoquinoxaline structures were studied for their fluorescence properties, important for bioimaging applications. Specific phenyl substituting groups enhanced these properties, offering insights into the design of fluorescence-based probes (Patinote et al., 2017).
Antimicrobial and Antioxidant Applications
- Synthesis and Biological Activity: Imidazoquinoxalines have been synthesized with potential as bioreductive anti-tumor drugs. The structural nature of substituents significantly influenced their cytotoxic action against hypoxic cells, suggesting their application in developing cancer therapies (Naylor et al., 1993).
properties
IUPAC Name |
3-(2-methoxyethyl)-2-(4-nitrophenyl)imidazo[4,5-b]quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O3/c1-26-11-10-22-17(12-6-8-13(9-7-12)23(24)25)21-16-18(22)20-15-5-3-2-4-14(15)19-16/h2-9H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYNGTSBSJYWUTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=NC2=NC3=CC=CC=C3N=C21)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-methoxyethyl)-2-(4-nitrophenyl)-1H-imidazo[4,5-b]quinoxaline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.